Cas no 739-83-3 (10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-)
739-83-3 structure
Product Name:10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-
CAS No:739-83-3
MF:C12HCl8NS
MW:474.832033872604
CID:541755
PubChem ID:3423503
Update Time:2025-04-19
10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-
- 1,2,3,4,6,7,8,9-octachloro-10H-phenothiazine
- DTXSID60392357
- 739-83-3
-
- Inchi: 1S/C12HCl8NS/c13-1-3(15)7(19)11-9(5(1)17)21-10-6(18)2(14)4(16)8(20)12(10)22-11/h21H
- InChI Key: HSYOTPJQXFKNMU-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C2=C1NC1C(=C(C(=C(C=1S2)Cl)Cl)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 470.73423
- Monoisotopic Mass: 470.734
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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